N'-[(E)-(2-ethoxynaphthalen-1-yl)methylidene]pyridine-4-carbohydrazide

• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-[(E)-(2-ethoxynaphthalen-1-yl)methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C19H17N3O2/c1-2-24-18-8-7-14-5-3-4-6-16(14)17(18)13-21-22-19(23)15-9-11-20-12-10-15/h3-13H,2H2,1H3,(H,22,23)/b21-13+
• InChI Key: YLJRIGGCHSVPJU-FYJGNVAPSA-N
• Isomeric SMILES: CCOC1=C(C2=CC=CC=C2C=C1)/C=N/NC(=O)C3=CC=NC=C3
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C=NNC(=O)C3=CC=NC=C3
• solubility: 6.6 [ug/mL] (The mean of the results at pH 7.4)

Description

ISONICOTINIC ACID (2-ETHOXY-NAPHTHALEN-1-YLMETHYLENE)-HYDRAZIDE is a chemical compound that has garnered interest in various fields of scientific research. This compound is known for its unique structural properties, which make it a subject of study in chemistry, biology, and medicine.

Preparation Methods

The synthesis of ISONICOTINIC ACID (2-ETHOXY-NAPHTHALEN-1-YLMETHYLENE)-HYDRAZIDE typically involves the reaction of isonicotinic acid hydrazide with 2-ethoxy-naphthaldehyde. The reaction is usually carried out in an organic solvent under reflux conditions. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

ISONICOTINIC ACID (2-ETHOXY-NAPHTHALEN-1-YLMETHYLENE)-HYDRAZIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the hydrazide moiety, using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

ISONICOTINIC ACID (2-ETHOXY-NAPHTHALEN-1-YLMETHYLENE)-HYDRAZIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of ISONICOTINIC ACID (2-ETHOXY-NAPHTHALEN-1-YLMETHYLENE)-HYDRAZIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

ISONICOTINIC ACID (2-ETHOXY-NAPHTHALEN-1-YLMETHYLENE)-HYDRAZIDE can be compared with similar compounds such as:

• AMINO-(2-ETHOXY-NAPHTHALEN-1-YL)-ACETIC ACID
• 2-NAPHTHALEN-1-YLMETHYLENE-INDAN-1,3-DIONE

These compounds share structural similarities but differ in their specific functional groups and applications